![molecular formula C21H17NO5 B2631296 Methyl 4-(2-ethyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate CAS No. 862488-61-7](/img/structure/B2631296.png)
Methyl 4-(2-ethyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Hydrogen Bonding and Supramolecular Structures
Research on structurally similar compounds, such as ethyl and methyl benzoates, has revealed their ability to form complex hydrogen-bonded supramolecular structures. These structures have been observed in one, two, and three dimensions, showcasing the potential of these compounds in designing novel materials and understanding molecular interactions (Portilla et al., 2007).
Crystal Structure and DFT Studies
The study of crystal structures and Density Functional Theory (DFT) analyses of certain benzoate derivatives reveals their detailed molecular geometry, electronic structure, and physicochemical properties. Such studies contribute to the understanding of molecular behavior and the potential utility in various fields, such as material sciences and organic electronics (Huang et al., 2021).
Synthesis of Novel Ring Systems
Research into the synthesis of novel ring systems using compounds similar to Methyl 4-(2-ethyl-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate has been conducted. These studies offer insights into synthetic routes and the potential for these compounds to serve as intermediates in the synthesis of more complex chemical entities (Koriatopoulou et al., 2008).
Chemical Reactions and Interactions
The reactivity and interaction patterns of structurally similar compounds have been explored, revealing the potential for these molecules to undergo various chemical transformations. This knowledge is fundamental in drug design, material science, and understanding chemical reactivity (Gein et al., 2010).
Properties
IUPAC Name |
methyl 4-(2-ethyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO5/c1-3-22-17(12-8-10-13(11-9-12)21(25)26-2)16-18(23)14-6-4-5-7-15(14)27-19(16)20(22)24/h4-11,17H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCWVFOBGABWLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC=C(C=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.